4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid

Specification

• Molecular Formula: C24H40O4
• Molecular Weight: 392.6 g/mol
• IUPAC Name: 4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• Standard InChI: InChI=1S/C24H40O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)
• Standard InChI Key: DGABKXLVXPYZII-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C

Introduction

4-(3,6-Dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid is a complex organic compound with a molecular formula of C24H38O4 and a molecular weight of 390.56 g/mol. This compound is also known by synonyms such as 3β,6β-Dihydroxy-Δ4-cholansaeure and Chol-4-en-24-oic acid, 3,6-dihydroxy-, (3β,6β)-. It is a derivative of the cyclopenta[a]phenanthrene structure, which is a fused ring system consisting of a cyclopentane ring attached to a phenanthrene backbone.

Synthesis and Preparation

While specific synthesis methods for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step synthesis processes that include reactions such as Friedel-Crafts acylation, hydrogenation, and oxidation steps to introduce the necessary functional groups.

Suppliers and Availability

This compound is available from several suppliers globally, including Meryer (Shanghai) Chemical Technology Co., Ltd., which offers it as part of their product list. The availability of such compounds typically indicates their use in research or industrial applications.